2-benzyl-N,N'-bis(2-fluorophenyl)propanediamide

• IUPAC Name: 2-benzyl-N,N'-bis(2-fluorophenyl)propanediamide
• InChI: InChI=1S/C22H18F2N2O2/c23-17-10-4-6-12-19(17)25-21(27)16(14-15-8-2-1-3-9-15)22(28)26-20-13-7-5-11-18(20)24/h1-13,16H,14H2,(H,25,27)(H,26,28)
• InChI Key: WRJYJVGVGSBVBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(C(=O)NC2=CC=CC=C2F)C(=O)NC3=CC=CC=C3F
• Molecular Formula: C22H18F2N2O2
• Molecular Weight: 380.4 g/mol

Description

2-benzyl-N,N’-bis(2-fluorophenyl)propanediamide is an organic compound with the molecular formula C23H20F2N2O2. This compound is characterized by the presence of two fluorophenyl groups and a benzyl group attached to a propanediamide backbone. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-benzyl-N,N’-bis(2-fluorophenyl)propanediamide typically involves the reaction of 2-fluoroaniline with benzyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide at elevated temperatures. The resulting intermediate is then reacted with propanediamide under similar conditions to yield the final product.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and continuous flow systems to ensure consistent product quality and yield. The reaction conditions are optimized to maximize efficiency and minimize waste.

Chemical Reactions Analysis

Types of Reactions

2-benzyl-N,N’-bis(2-fluorophenyl)propanediamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The fluorine atoms in the phenyl rings can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethyl sulfoxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-benzyl-N,N’-bis(2-fluorophenyl)propanediamide is utilized in several scientific research fields:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-benzyl-N,N’-bis(2-fluorophenyl)propanediamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-benzyl-N,N’-bis(2-chlorophenyl)propanediamide
• 2-benzyl-N,N’-bis(2-bromophenyl)propanediamide
• 2-benzyl-N,N’-bis(2-methylphenyl)propanediamide

Uniqueness

2-benzyl-N,N’-bis(2-fluorophenyl)propanediamide is unique due to the presence of fluorine atoms, which impart distinct chemical properties such as increased stability and reactivity. This makes it particularly valuable in research and industrial applications where these properties are desired.